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For researchers, scientists, and drug development professionals, a nuanced understanding of
isotopic differences is crucial. This guide provides a detailed comparison of the neutron
resonance parameters of Rubidium-85 (8°Rb) and Rubidium-87 (3’Rb), supported by
experimental data. This information is vital for applications ranging from reactor physics to the
production of medical isotopes.

Rubidium, a key element in various scientific and industrial fields, exists naturally as two
isotopes: 8°Rb (72.2% abundance) and 8’Rb (27.8% abundance)[1]. While chemically identical,
their nuclear properties, particularly their interactions with neutrons, exhibit significant
differences. These distinctions are critical in nuclear applications, including the design of fission
reactors and the study of nucleosynthesis.

Key Differences in Resonance Parameters

High-resolution neutron transmission and capture measurements have revealed substantial
disparities in the neutron resonance parameters of 8Rb and 8’Rb. These parameters, which
describe the energies at which a nucleus is likely to capture a neutron, are fundamental to
understanding nuclear structure and reaction probabilities.

For 8Rb, the average properties of its resonances align well with predictions from the statistical
model of the nucleus. In contrast, 8’Rb shows a significant deviation from this model.[2][3][4]
This is highlighted by the clustering of four strong s-wave resonances within a narrow 5 keV
energy interval, which collectively account for approximately 37% of the total s-wave strength
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below 48.6 keV[2][3][4]. This behavior in 8’Rb, which has a neutron-closed shell structure (50
neutrons), suggests the presence of intermediate structures not observed in 85Rb[2].

Furthermore, the average capture cross-section of 8’Rb is an order of magnitude smaller than
that of 8Rb. This difference is attributed to their respective neutron shell configurations; 8Rb
has 48 neutrons (two neutrons shy of a closed shell), while 8’Rb has 50 neutrons,
corresponding to a closed shell.[2]

Quantitative Comparison of Resonance Parameters

The following table summarizes the key average neutron resonance parameters for 8Rb and
87Rb as determined by experimental measurements.

Parameter Rubidium-85 (8°Rb) Rubidium-87 (87Rb)
s-wave strength function (So) (0.94 £0.11) x 104 (1.15+0.3) x 104
Average level spacing () 133+ 11 eV 1,380 + 250 eV
Average radiative width (<['y>) 328 + 18 meV 166 + 30 meV

Data sourced from high-
resolution neutron
transmission and capture

measurements.[2][3][4]

Experimental Protocol: Time-of-Flight Measurement

The determination of these neutron resonance parameters was achieved through high-
resolution neutron transmission and low-background capture measurements. A principal
technique employed is the time-of-flight (TOF) method.

Methodology:
e Neutron Production: A pulsed beam of neutrons is generated using a linear accelerator.

o Time-of-Flight Measurement: The neutrons travel down a long flight path to the target sample
(separated isotopes of Rubidium). The time taken for a neutron to travel this distance is
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directly related to its kinetic energy. This allows for precise energy determination.

o Transmission Measurement: A neutron detector placed after the sample measures the
fraction of neutrons that pass through the target without interaction. Dips in the transmission
spectrum correspond to neutron energies where capture or scattering is more probable
(resonances).

o Capture Measurement: A separate set of detectors, typically surrounding the sample, is used
to detect gamma rays emitted when a neutron is captured by a Rubidium nucleus. The
intensity of these gamma rays as a function of neutron energy provides a measure of the
capture cross-section.

o Data Analysis: The transmission and capture data are then analyzed using R-matrix theory to
extract the resonance parameters for each observed resonance. These individual resonance
parameters are then used to calculate the average properties presented in the table above.

The experimental setup is calibrated using well-known resonances of other materials, such as
Aluminum, Sodium, and Lead, to ensure accurate energy scale determination[2].

Experimental Workflow for Neutron Resonance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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